Cas no 31969-71-8 (1,3-Dioxolane,2-(7,7-dimethoxy-3-methylbicyclo[2.2.1]hept-2-yl)-)

• Product name: 1,3-Dioxolane,2-(7,7-dimethoxy-3-methylbicyclo[2.2.1]hept-2-yl)-
• CAS No: 31969-71-8
• MF: C₁₃H₂₂O₄
• MW: 242.311384677887
• CID: 313002
• PubChem ID: 208308

1,3-Dioxolane,2-(7,7-dimethoxy-3-methylbicyclo[2.2.1]hept-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane,2-(7,7-dimethoxy-3-methylbicyclo[2.2.1]hept-2-yl)-
• 2-(7,7-dimethoxy-2-methyl-3-bicyclo[2.2.1]heptanyl)-1,3-dioxolane
• 2-(2-Dioxolanyl)-3-methyl-7,7-dimethoxynorbornane
• DTXSID20953862
• 2-(7,7-Dimethoxy-3-methylbicyclo[2.2.1]heptan-2-yl)-1,3-dioxolane
• 31969-71-8
• 2-(1,3-Dioxolan-2-yl)-3-methyl-7-norbornanone dimethyl acetal
• 7-Norbornanone, 2-(1,3-dioxolan-2-yl)-3-methyl-, dimethyl acetal

• Inchi： InChI=1S/C13H22O4/c1-8-9-4-5-10(13(9,14-2)15-3)11(8)12-16-6-7-17-12/h8-12H,4-7H2,1-3H3
• InChI Key： HJOWLXCSSWVZFQ-UHFFFAOYSA-N
• SMILES： COC1(C2CCC1C(C2C)C1OCCO1)OC

Computed Properties

• Exact Mass: 242.15186
• Monoisotopic Mass: 242.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 297.9°C at 760 mmHg
• Flash Point: 100°C
• Refractive Index: 1.496
• PSA: 36.92